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Compound of Interest

Compound Name: Tin(2+) acrylate

Cat. No.: B15175784

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis of tin(ll) acrylate, an inorganic
compound with applications in the development of copolymers and other advanced materials.
The document outlines a common synthetic methodology, details the experimental protocol,
presents relevant chemical data, and discusses the importance of an inert atmosphere to
prevent oxidation.

Overview of Synthesis

Tin(Il) acrylate, with the chemical formula CeHeO4Sn, is typically synthesized through a salt
metathesis reaction in an aqueous solution.[1] A common and effective method involves a two-
step process. First, acrylic acid is neutralized with a base, such as sodium hydroxide, to form a
soluble acrylate salt. Subsequently, a water-soluble tin(ll) salt, like tin(ll) chloride, is introduced
to the solution. This results in the precipitation of the less soluble tin(ll) acrylate, which can then
be isolated.[2]

A crucial consideration in this synthesis is the propensity of tin(ll) to oxidize to tin(IV), especially
in solution.[3] Therefore, conducting the reaction under an inert atmosphere (e.g., nitrogen or
argon) and using degassed solvents is recommended to ensure the purity of the final product.
[3] Additionally, polymerization inhibitors, such as hydroquinone, are often added to prevent the
spontaneous and potentially violent polymerization of the acrylate monomers during the
reaction.[2][4]
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Synthesis Pathway and Experimental Workflow

The logical flow of the synthesis process can be visualized as a progression from initial
reactants through key process steps to the final, purified product.

General Synthesis Workflow for Tin(II) Acrylate
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Caption: General Synthesis Workflow for Tin(ll) Acrylate.

Detailed Experimental Protocol

The following protocol is based on a reported synthesis for a tin acrylate-based copolymer,
focusing on the in-situ formation of the tin(ll) acrylate monomer.[2]

Materials:
e Acrylic Acid (C3H40z2)

e Sodium Hydroxide (NaOH)
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e Tin(ll) Chloride (SnCl2)

e Hydroquinone

o Distilled Water

Equipment:

Three-necked round-bottom flask

e Mechanical stirrer

o Reflux condenser

e Thermometer

e Heating mantle

e Buchner funnel or equivalent filtration setup

Procedure:

Setup: Assemble the three-necked flask with the mechanical stirrer, reflux condenser, and
thermometer. Ensure the setup allows for heating and continuous agitation.

« Initial Solution: Charge the flask with 150 mL of distilled water.[2]

e Inhibitor Addition: Add a small amount of hydroquinone to the water to prevent the premature
polymerization of acrylic acid.[2]

» Acid Addition: While stirring, add 49.7 g of acrylic acid to the flask.[2]

e Neutralization: Slowly add 16 g of sodium hydroxide to the solution. An exothermic reaction
will occur. Continue stirring and heat the solution to 35-40°C for one hour to ensure the
complete dissolution of the alkali and formation of sodium acrylate.[2]

 Tin(Il) Salt Addition: Once the sodium hydroxide has fully dissolved, add 22 g of tin(ll)
chloride salt to the mixture.[2]
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o Precipitation: Increase the temperature to 50°C and continue stirring until the tin(Il) chloride
is completely dissolved and the tin(ll) acrylate has formed.[2] At this stage, the tin(ll) acrylate
is typically not isolated but used directly in a subsequent polymerization step.[2]

« |solation (Optional): For isolation of the pure compound, the resulting precipitate would be
collected by filtration, washed with deionized water to remove soluble byproducts like sodium
chloride, and subsequently dried under a vacuum at a low temperature.

Quantitative Data and Properties

The following tables summarize key quantitative data for the reactants and the final product,
tin(I) acrylate.

Table 1: Reactant Specifications for Synthesis

Molar Mass ( Amount Used Moles
Reactant Formula

g/mol ) (9) (approx.)
Acrylic Acid C3H402 72.06 49.7 0.69
Sodium

) NaOH 40.00 16.0 0.40

Hydroxide
Tin(ll) Chloride SnClz 189.60 22.0 0.12

Note: The stoichiometry in the cited procedure suggests that acrylic acid is in excess, which
may be intended to drive the subsequent copolymerization reaction.[2]

Table 2: Computed Properties of Tin(ll) Acrylate
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Property Value

Molecular Formula CesHeO4SN

Molar Mass 260.82 g/mol [1]

IUPAC Name tin(2+); prop-2-enoate[1]

Canonical SMILES C=CC(=0)[0-].C=CC(=0)[0-].[Sn+2][1]

InChiKey FBXAIBZEZGSAAK-UHFFFAQYSA-L[1]

CAS Number 94275-72-6[1]
Characterization

While the provided search results focus on the use of tin(ll) acrylate in copolymer synthesis,
standard characterization techniques for the isolated compound would include:

« Infrared (IR) Spectroscopy: To confirm the presence of the carboxylate group and the vinyl
C=C bond, and the absence of the carboxylic acid O-H band.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR to verify the acrylate
structure and 11°Sn NMR to confirm the +2 oxidation state of the tin center.

o Elemental Analysis: To determine the elemental composition (C, H, Sn) and confirm the
empirical formula.

e Thermal Analysis (TGA/DSC): To assess thermal stability and identify decomposition
patterns.

These analytical methods are essential for confirming the identity, purity, and stability of the
synthesized tin(ll) acrylate, ensuring its suitability for further applications in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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